N-(2-(6-((2-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[2-[6-[(2-chlorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H20ClN5O2S2/c1-15-6-8-17(9-7-15)31(28,29)23-13-12-20-25-24-19-10-11-21(26-27(19)20)30-14-16-4-2-3-5-18(16)22/h2-11,23H,12-14H2,1H3
• InChI Key: VWAYFBAGDAOCTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCC2=NN=C3N2N=C(C=C3)SCC4=CC=CC=C4Cl
• Molecular Formula: C21H20ClN5O2S2
• Molecular Weight: 474.0 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The triazolo[4,3-b]pyridazine ring is a fused ring system that is part of many biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reactants present. The presence of various functional groups could allow for a variety of reactions to occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Compounds with similar structures often exhibit high thermal stability.

Scientific Research Applications

Anti-Asthmatic Activities

A study by Kuwahara et al. (1997) synthesized a series of ([1,2,4]triazolo[1,5-b]pyridazin-6-yl)oxyalkylsulfonamides, which includes compounds similar to the one , and evaluated their potential in inhibiting bronchoconstriction in guinea pigs. The compounds with specific structural features demonstrated potent anti-asthmatic activity, suggesting their potential application in treating asthma and other respiratory diseases (Kuwahara et al., 1997).

Antimicrobial Activity

Hassan (2013) synthesized new pyrazoline and pyrazole derivatives containing benzenesulfonamide moieties, which bear structural similarity to the compound . These compounds showed antimicrobial activity against various bacteria and yeast-like fungi, highlighting their potential application in treating bacterial and fungal infections (Hassan, 2013).

Anti-HIV and Anticancer Activity

Brzozowski (1998) investigated a series of 4-chloro-2-mercapto-5-methyl-N-(1,2,4-triazolo[4,3-a]pyrid-3-yl)benzenesulfonamides, which are structurally related to the specified compound. These compounds exhibited moderate to high anti-HIV activity and moderate anticancer activity, suggesting their potential application in HIV treatment and cancer therapy (Brzozowski, 1998).

Cytotoxic Agents

Mamta et al. (2019) synthesized a series of 6-chloro-3-substituted-[1,2,4]triazolo[4,3-b]pyridazines, including compounds structurally similar to the one . These compounds were evaluated for cytotoxic activities against leukemia and breast cancer cell lines, indicating their potential as cytotoxic agents in cancer treatment (Mamta et al., 2019).

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

Compounds with similar structures are often studied for their potential uses in medicine and other fields. Future research could involve studying the biological activity of this compound and developing methods for its synthesis.